Cas no 39747-88-1 (8-Oxotetradecanoic Acid)

• Product Name: 8-Oxotetradecanoic Acid
• CAS No: 39747-88-1
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 2086455
• PubChem ID: 454062
• Update Time: 2025-06-08

8-Oxotetradecanoic Acid Chemical and Physical Properties

Names and Identifiers

• 8-Oxotetradecanoic Acid
• 8CO-Myristic acid
• G63590
• 39747-88-1
• 8-Oxomyristic acid; 8CO-Myristic acid; 8-ketotetradecanoic acid
• 8-ketotetradecanoic acid
• DTXSID90332382
• 8-Oxomyristic acid
• starbld0007411
• DTXCID80283475

• Inchi： 1S/C14H26O3/c1-2-3-4-7-10-13(15)11-8-5-6-9-12-14(16)17/h2-12H2,1H3,(H,16,17)
• InChI Key： WVTQGCAFSDHWMP-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 242.18819469g/mol
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 8-Oxotetradecanoic Acid

8-Oxotetradecanoic Acid (CAS No. 39747-88-1): An Overview of Its Structure, Properties, and Applications in Biochemistry and Medicine

8-Oxotetradecanoic Acid (CAS No. 39747-88-1) is a significant compound in the field of biochemistry and medicinal chemistry. This article provides a comprehensive overview of its chemical structure, physical properties, biological activities, and potential applications in various research areas.

Chemical Structure and Physical Properties: 8-Oxotetradecanoic Acid is a linear fatty acid with a 14-carbon chain and an oxo group at the 8th position. Its molecular formula is C₁₄H₂₆O₃, and its molecular weight is approximately 242.35 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The presence of the oxo group imparts unique chemical reactivity and biological properties to the molecule.

Synthesis and Production: The synthesis of 8-Oxotetradecanoic Acid can be achieved through various chemical routes. One common method involves the oxidation of tetradecanol or tetradecanal using oxidizing agents such as potassium permanganate or chromium trioxide. Another approach involves the enzymatic oxidation of tetradecanoic acid using specific oxidoreductases. These synthetic methods are crucial for producing high-purity 8-Oxotetradecanoic Acid for research and industrial applications.

Biological Activities and Mechanisms of Action: Recent studies have highlighted the diverse biological activities of 8-Oxotetradecanoic Acid. One of its notable properties is its ability to modulate lipid metabolism. Research has shown that 8-Oxotetradecanoic Acid can influence the expression of genes involved in fatty acid oxidation and lipid synthesis, making it a potential candidate for treating metabolic disorders such as obesity and type 2 diabetes.

In addition to its metabolic effects, 8-Oxotetradecanoic Acid has been found to exhibit anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. This anti-inflammatory activity suggests potential therapeutic applications in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Developments: The potential clinical applications of 8-Oxotetradecanoic Acid are an active area of research. Preclinical studies have shown promising results in animal models of metabolic disorders and inflammation. For instance, a study published in the Journal of Lipid Research reported that treatment with 8-Oxotetradecanoic Acid improved insulin sensitivity and reduced hepatic steatosis in obese mice. Another study in the Journal of Inflammation Research found that 8-Oxotetradecanoic Acid reduced inflammation in colitis models by modulating immune cell function.

Safety and Toxicology strong>: While 8-Oxotetradecanoic Acid strong > shows promising therapeutic potential, its safety profile must be thoroughly evaluated before clinical use. Preclinical toxicology studies have generally shown low toxicity at therapeutic doses, but further research is needed to assess long-term safety and potential side effects.

FUTURE DIRECTIONS AND CONCLUSIONS : The ongoing research on 8-Oxotetradecanoic Acid highlights its multifaceted biological activities and potential therapeutic applications. Future studies should focus on elucidating the molecular mechanisms underlying its effects on lipid metabolism and inflammation, as well as conducting more extensive preclinical and clinical trials to validate its safety and efficacy. As our understanding of this compound continues to grow, 8-Oxotetradecanoic Acid may emerge as a valuable tool in the treatment of various metabolic and inflammatory diseases.